(4-Phenylpiperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: (4-phenylpiperidin-1-yl)-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C21H25NO4/c1-24-18-13-17(14-19(25-2)20(18)26-3)21(23)22-11-9-16(10-12-22)15-7-5-4-6-8-15/h4-8,13-14,16H,9-12H2,1-3H3
• InChI Key: WUDJJNIROAYBQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCC(CC2)C3=CC=CC=C3

Description

(4-Phenylpiperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H25NO4 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-phenylpiperidine 41g (5 mmol), EDCI (6 mmol), HOBt (5.5 mmol) and NMM (6 mmol) in CH2Cl2 (50 mL) was added 3,4,5-trimethoxybenzoic acid (5.3 mmol) and stirring continued at RT for overnight. The reaction mixture was diluted with CH2Cl2 (100 mL) and sequentially washed with water, satd. NaHCO3, brine and dried over MgSO4. The solvent was removed under reduced pressure to yield a crude product, which was purified by column chromatography to obtain pure compound 1g. (57.9%). 1H NMR (CDCl3) δ 7.35-7.21 (m, 5H), 6.66 (s, 2H), 4.84 (br, 1H), 3.95 (br, 1H), 3.88 (s, 6H), 3.86 (s, 3H), 3.20-2.87 (br, 2H), 2.85-2.74 (tt, 1H, J=3.6 Hz, J=15.6 Hz) 1.92 (br, 2H), 1.70 (br, 2H); MS (ESI) m/z 378.1 (M+Na)+.